Chlordane

• CAS No.: 12789-03-6
• Product Name: Chlordane
• Molecular Formula: C10H6Cl8
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 1,3,4,7,8,9,10,10-octachlorotricyclo[5.2.1.02,6]dec-8-ene
• Standard InChI: InChI=1S/C10H6Cl8/c11-3-1-2-4(5(3)12)9(16)7(14)6(13)8(2,15)10(9,17)18/h2-5H,1H2
• Standard InChIKey: BIWJNBZANLAXMG-UHFFFAOYSA-N
• Impurities: Several new components of technical chlordane were discovered using electron capture, negative ionization gas chromatographic mass spectrometry. These compounds have 10-12 chlorines and are produced by the condensation of three cyclopentadiene molecules. The most abundant compound has a molecular weight of 606 and has the elemental composition C15H6Cl12. This compound and a series of related compounds were also identified as contaminants in human adipose tissue samples. These compounds are approximately 0.01-0.03% of the technical chlordane mixture, and they have average concentrations in human adipose tissue of 0.4-0.7 ng/g of fat. They are more highly retained in human adipose tissue than chlordane-like compounds containing eight or fewer chlorine atoms.
• SMILES: C1C2C(C(C1Cl)Cl)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C1C2C(C(C1Cl)Cl)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Boiling Point: 347 °F at 2 mm Hg (NTP, 1992); 175 °C @ 1 mm Hg; at 0.27kPa: 175 °C; Decomposes
• Colorform: Viscous, amber-colored liquid; Colorless, viscous liquid; White crystals
• Density: 1.68 (NTP, 1992); 1.59-1.63 @ 25 °C; Relative density (water = 1): 1.59 - 1.63; 1.56; (77°F): 1.6
• Flash Point: Solution: 225 °F (open cup), 132 °F (closed cup)
• Melting Point: 106.0 °C; Melting point: 106-107 °C cis-isomer; 104-105 °C trans-isomer; 217-228°F
• Physical Description: Chlordane (technical mixture and metabolites) appears as brown or amber very viscous liquid. Insoluble in water.; TECHNICAL-GRADE PRODUCT: LIGHT YELLOW-TO-AMBER VISCOUS LIQUID.; Amber-colored, viscous liquid with a pungent, chlorine-like odor.; Amber-colored, viscous liquid with a pungent, chlorine-like odor. [insecticide]
• Description: Chlordane is a chlorinated hydrocarbon used as a non-systemic contact insecticide for lawns and crops. Actually a complex mixture of isomers, other chlorinated hydrocarbons, and by-products, chlordane is used in termite and ant control, and as a protective treatment for underground cables. Chlordane may be irritant and toxic by ingestion, inhalation, or skin absorption; toxic effects may be cumulative. When heated to decomposition, chlordane emits toxic fumes of carbon monoxide, hydrogen chloride, chlorine, and phosgene. Chlordane is very persistent in the environment, surviving in soils for more than 20 years. U.S. production of chlordane was stopped in 1976. (NCI04); Chlordane is a manufactured chemical that was used as a pesticide in the United States from 1948 to 1988. Technical chlordane is not a single chemical, but is actually a mixture of pure chlordane mixed with many related chemicals. It doesn't occur naturally in the environment. It is a thick liquid whose color ranges from colorless to amber. Chlordane has a mild, irritating smell. Some of its trade names are Octachlor and Velsicol 1068. Until 1983, chlordane was used as a pesticide on crops like corn and citrus and on home lawns and gardens. Because of concern about damage to the environment and harm to human health, the Environmental Protection Agency (EPA) banned all uses of chlordane in 1983 except to control termites. In 1988, EPA banned all uses.; Chlordane is a cyclodiene organochlorine insecticide. It has a role as a GABA-gated chloride channel antagonist and a persistent organic pollutant. It derives from a hydride of an indene.
• Shelf Life: Dehydrohalogenates in presence of alkali
• Solubility: 1.37e-07 M; Miscible with aliphatic and aromatic hydrocarbon solvents, including deodorized kerosene; In water, 0.056 mg/L @ 25 °C; Solubility in water: none; 0.0001%
• Synonyms: Belt; Chlor Kil; Chlordan; Chlorotox; Corodane; Intox; Intox (insecticide); Kypchlor; Octachlor; Octachlordane; Ortho-Klor; Starchlor; Sydane; Technical chlordane; Termex; Unexan-Koeder
• Vapor Density: 14.3 (NTP, 1992) (Relative to Air); 14: (air= 1 at boiling point of chlordane); 14
• Vapor Pressure: 2.05e-05 mmHg; 9.75X10-6 mm Hg @ 25 °C; Vapor pressure, Pa at 25 °C: 0.0013; 0.00001 mmHg
• PubChem Compound: 5993
• Last Modified: Nov 11 2021